Cas no 137941-45-8 (6-O-Feruloylsucrose)

• Product Name: 6-O-Feruloylsucrose
• CAS No: 137941-45-8
• MF: C₂₂H₃₀O₁₄
• MW: 518.465208530426
• CID: 837740
• PubChem ID: 6325724
• Update Time: 2025-04-19

6-O-Feruloylsucrose Chemical and Physical Properties

Names and Identifiers

• Arillatose-B
• Arillatose B
• 6'-O-Feruloylsucrose
• AKOS040761371
• FS-10320
• [(2R,3S,4S,5R,6R)-6-[(2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methyl (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
• alpha-D-Glucopyranoside, beta-D-fructofuranosyl, 6-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate]
• 137941-45-8
• DTXSID901347775
• -D-Glucopyranoside, -D-fructofuranosyl, 6-[3-(4-hydroxy-3-methoxyphenyl)-2-propenoate], (E)-; 6'-O-Feruloylsucrose
• alpha-D-Glucopyranoside, beta-D-fructofuranosyl, 6-[3-(4-hydroxy-3-methoxyphenyl)-2-propenoate], (E)-; 6'-O-Feruloylsucrose
• HMS3357M19
• GLXC-16503
• ((2R,3S,4S,5R,6R)-6-((2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl)oxy-3,4,5-trihydroxyoxan-2-yl)methyl (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
• CS-0023474
• HY-N2890
• 6-O-Feruloylsucrose

• Inchi： 1S/C22H30O14/c1-32-12-6-10(2-4-11(12)25)3-5-15(26)33-8-14-16(27)18(29)19(30)21(34-14)36-22(9-24)20(31)17(28)13(7-23)35-22/h2-6,13-14,16-21,23-25,27-31H,7-9H2,1H3/b5-3+/t13-,14-,16-,17-,18+,19-,20+,21-,22+/m1/s1
• InChI Key： XMBZZLUIFFOAHR-YQTDNFGYSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@]1(CO)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(/C=C/C2C=CC(=C(C=2)OC)O)=O)O1)O)O)O)O)O

Computed Properties

• Exact Mass: 518.16400
• Monoisotopic Mass: 518.16355563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 36
• Rotatable Bond Count: 10
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 225Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.6±0.1 g/cm3
• Boiling Point: 843.2±65.0 °C at 760 mmHg
• Flash Point: 287.2±27.8 °C
• PSA: 225.06000
• LogP: -3.41710
• Vapor Pressure: 0.0±3.3 mmHg at 25°C

6-O-Feruloylsucrose Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives